N-(2-chlorobenzyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide
CAS No.: 1173031-01-0
Cat. No.: VC5297528
Molecular Formula: C21H18ClN3O2
Molecular Weight: 379.84
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1173031-01-0 |
|---|---|
| Molecular Formula | C21H18ClN3O2 |
| Molecular Weight | 379.84 |
| IUPAC Name | N-[(2-chlorophenyl)methyl]-5-[(2-methylbenzimidazol-1-yl)methyl]furan-2-carboxamide |
| Standard InChI | InChI=1S/C21H18ClN3O2/c1-14-24-18-8-4-5-9-19(18)25(14)13-16-10-11-20(27-16)21(26)23-12-15-6-2-3-7-17(15)22/h2-11H,12-13H2,1H3,(H,23,26) |
| Standard InChI Key | OSFUSLVUYKMWHH-UHFFFAOYSA-N |
| SMILES | CC1=NC2=CC=CC=C2N1CC3=CC=C(O3)C(=O)NCC4=CC=CC=C4Cl |
Introduction
N-(2-chlorobenzyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide is a complex organic compound with a molecular formula of C21H18ClN3O2 and a molecular weight of 379.8 g/mol . This compound combines elements of benzimidazole and furan, both of which are significant in pharmaceutical and chemical research due to their diverse biological activities.
Potential Biological Activities
While specific biological activities of N-(2-chlorobenzyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide have not been extensively documented, compounds with similar structures often exhibit significant pharmacological properties. For instance, benzimidazole derivatives are known for their roles in anti-cancer, anti-fungal, and anti-diabetic drug development .
Synthesis and Chemical Relevance
The synthesis of such compounds typically involves multi-step reactions that require careful control of conditions to ensure the desired product is formed. The presence of a chlorobenzyl group and a benzimidazole moiety suggests that the compound could be synthesized through a combination of alkylation and amidation reactions.
Future Research Directions
Given the potential biological activities associated with benzimidazole and furan derivatives, further research into N-(2-chlorobenzyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide could focus on its pharmacological properties. This might include in vitro and in vivo studies to assess its efficacy and safety as a potential therapeutic agent.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume